Cas no 18804-66-5 (Propanal, 2-oxo-, 1-[(4-methylphenyl)hydrazone])

• Product Name: Propanal, 2-oxo-, 1-[(4-methylphenyl)hydrazone]
• CAS No: 18804-66-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1383370
• Update Time: 2024-08-16

Propanal, 2-oxo-, 1-[(4-methylphenyl)hydrazone] Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-oxo-, 1-[(4-methylphenyl)hydrazone]
• Propanal, 2-oxo-, 2-(4-methylphenyl)hydrazone

• Inchi： 1S/C10H12N2O/c1-8-3-5-10(6-4-8)12-11-7-9(2)13/h3-7,12H,1-2H3
• InChI Key： UFVKXRCBBFGXKO-UHFFFAOYSA-N
• SMILES： C(=NNC1=CC=C(C)C=C1)C(=O)C

Computed Properties

• Exact Mass: 176.095
• Monoisotopic Mass: 176.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Melting Point: 128-130 °C(Solv: toluene (108-88-3))
• Boiling Point: 284.0±33.0 °C(Predicted)
• pka: 9.36±0.10(Predicted)